Cas no 1806736-17-3 (Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806736-17-3
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4831866
• Update Time: 2025-10-24

Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H9BrF3NO4/c1-18-8(17)2-5-6(3-11)7(16)4-15-9(5)19-10(12,13)14/h4,16H,2-3H2,1H3
• InChI Key： KQWUNTZHWZHCJC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1CC(=O)OC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate: A Comprehensive Overview

Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806736-17-3) is a complex organic compound with a diverse range of applications in the field of organic chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential in drug discovery and agrochemical development.

The molecular structure of this compound is defined by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with several functional groups, including a bromomethyl group at the 4-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 2-position. Additionally, the acetate ester group is attached to the 3-position of the pyridine ring. These substituents contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacological properties. The presence of electron-withdrawing groups such as the trifluoromethoxy group enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. Furthermore, its ability to modulate ion channels has opened avenues for its application in neurodegenerative diseases.

The trifluoromethoxy group at the 2-position plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. This substituent also enhances lipophilicity, which is essential for crossing cellular membranes and achieving therapeutic concentrations.

The bromomethyl group at the 4-position introduces additional reactivity into the molecule, enabling further functionalization through alkylation or substitution reactions. This feature makes it a versatile building block for constructing more complex molecular architectures.

Recent advancements in computational chemistry have facilitated a deeper understanding of this compound's molecular interactions at atomic levels. Molecular docking studies have revealed that its hydroxyl group can form hydrogen bonds with key residues in protein binding sites, enhancing its affinity for target molecules.

In conclusion, Methyl 4-(bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique combination of structural features and promising biological profiles positions it as a compelling candidate for further research and development.